molecular formula C16H19NO3 B2837530 2-(3-Azabicyclo[3.2.2]nonane-3-carbonyl)benzoic acid CAS No. 1225-83-8

2-(3-Azabicyclo[3.2.2]nonane-3-carbonyl)benzoic acid

Cat. No.: B2837530
CAS No.: 1225-83-8
M. Wt: 273.332
InChI Key: ITXINCIOGIQDIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “2-(3-Azabicyclo[3.2.2]nonane-3-carbonyl)benzoic acid” is a complex organic molecule that contains an azabicyclo[3.2.2]nonane moiety . Azabicyclo[3.2.2]nonane is a type of nitrogen-containing tricyclic compound . These types of structures are often found in natural products and drugs .


Synthesis Analysis

While specific synthesis methods for “this compound” are not available, there are studies on the synthesis of related 2-azabicyclo[3.3.1]nonanes . These methods often involve complex organic reactions and the use of various functional groups .


Chemical Reactions Analysis

The chemical reactions involving “this compound” would likely depend on the specific functional groups present in the molecule. For example, the carbonyl group could potentially undergo reactions such as nucleophilic addition .

Properties

IUPAC Name

2-(3-azabicyclo[3.2.2]nonane-3-carbonyl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19NO3/c18-15(13-3-1-2-4-14(13)16(19)20)17-9-11-5-6-12(10-17)8-7-11/h1-4,11-12H,5-10H2,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ITXINCIOGIQDIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2CCC1CN(C2)C(=O)C3=CC=CC=C3C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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